Cas no 1003967-20-1 (ethyl 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carboxylate
• CAS No: 1003967-20-1
• MF: C₁₉H₁₆FN₅O₂S
• MW: 397.426045417786
• CID: 6503679
• Update Time: 2025-07-19

ethyl 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-, ethyl ester

• Inchi： 1S/C19H16FN5O2S/c1-3-27-19(26)13-8-24-25(16(13)21)17-15-14(11-4-6-12(20)7-5-11)10(2)28-18(15)23-9-22-17/h4-9H,3,21H2,1-2H3
• InChI Key： ATTGOEPXPBHONB-UHFFFAOYSA-N
• SMILES： N1(C2N=CN=C3SC(C)=C(C4=CC=C(F)C=C4)C3=2)C(N)=C(C(OCC)=O)C=N1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 586.0±50.0 °C(Predicted)
• pka: -0.55±0.40(Predicted)

Additional information on ethyl 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carboxylate

Introduction to Ethyl 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carboxylate (CAS No. 1003967-20-1)

Ethyl 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carboxylate, with the CAS number 1003967-20-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of multiple fused rings and functional groups makes it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of this compound features a pyrazole core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets. Specifically, the pyrazole ring is connected to a thieno[2,3-d]pyrimidine moiety, which is a fused heterocyclic system that has been extensively studied for its pharmacological properties. The incorporation of a 4-fluorophenyl group and a methylthieno[2,3-d]pyrimidine unit enhances the complexity and potential bioactivity of the molecule.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have suggested that the fluorine atom in the 4-fluorophenyl group may play a crucial role in modulating the pharmacokinetic properties of the molecule. Additionally, the thieno[2,3-d]pyrimidine ring is known to exhibit significant binding interactions with enzymes and receptors involved in critical biological pathways.

In vitro studies have begun to explore the potential therapeutic applications of Ethyl 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carboxylate. Initial results indicate that this compound may possess anti-inflammatory, antiviral, and anticancer properties. The pyrazole core has been shown to interfere with inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. Furthermore, the thieno[2,3-d]pyrimidine moiety has demonstrated activity against certain viral enzymes, suggesting its potential use in antiviral therapies.

The anticancer potential of this compound has also been highlighted in recent research. Preclinical studies have shown that it can induce apoptosis in cancer cells by disrupting essential cellular processes. The ability of the molecule to cross the blood-brain barrier further enhances its appeal as a potential therapeutic agent for central nervous system disorders. Researchers are particularly interested in its ability to target specific oncogenic pathways that are implicated in various types of cancer.

The synthesis of Ethyl 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system. The use of fluorinated aromatic compounds has added an extra layer of complexity but also offers significant advantages in terms of bioavailability and metabolic stability.

Quality control and analytical methods are crucial for ensuring the consistency and reliability of Ethyl 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carboxylate. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for purity assessment. Additionally, mass spectrometry provides valuable information about the molecular weight and fragmentation patterns of the compound.

The future prospects for Ethyl 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carboxylate are promising. Ongoing research aims to identify new synthetic routes that could improve yield and reduce costs. Furthermore, clinical trials are being planned to evaluate its efficacy and safety in human subjects. Collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to market approval.

In conclusion, Ethyl 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.